Cas no 177902-90-8 ((Carboxymethoxy)amino(oxo)acetic acid)

• Product Name: (Carboxymethoxy)amino(oxo)acetic acid
• CAS No: 177902-90-8
• MF: C₄H₅NO₆
• MW: 163.085601568222
• CID: 112751
• PubChem ID: 10678568
• Update Time: 2025-07-16

(Carboxymethoxy)amino(oxo)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(carboxymethoxy)amino]-2-oxo-
• 2-(carboxymethoxyamino)-2-oxoacetic acid
• [(carboxyformamido)oxy]acetic acid
• [(Carboxymethoxy)amino](oxo)acetic acid
• CTK8H2991
• KB-83225
• MolPort-004-763-947
• N-(Carboxymethoxy)oxamic acid
• OR40325
• RP02283
• Acetic acid, [(carboxymethoxy)amino]oxo- (9CI)
• J-505255
• 2-((Carboxymethoxy)amino)-2-oxoacetic acid
• 2-[(carboxyformamido)oxy]acetic acid
• 177902-90-8
• 2-((Carboxymethoxy)amino)-2-oxoaceticacid
• Acetic acid, 2-[(carboxymethoxy)amino]-2-oxo-
• DTXSID70443329
• (Carboxymethoxy)amino(oxo)acetic acid

• Inchi： 1S/C4H5NO6/c6-2(7)1-11-5-3(8)4(9)10/h1H2,(H,5,8)(H,6,7)(H,9,10)
• InChI Key： ULMSKWWJTAFUAU-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)NC(C(=O)O)=O

Computed Properties

• Exact Mass: 163.01165
• Monoisotopic Mass: 163.01168688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.93

Additional information on (Carboxymethoxy)amino(oxo)acetic acid

(Carboxymethoxy)amino(oxo)acetic acid: An Overview of CAS No. 177902-90-8

(Carboxymethoxy)amino(oxo)acetic acid, also known by its CAS number 177902-90-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its distinctive molecular structure, which includes a carboxymethoxy group, an amino group, and an oxo group attached to an acetic acid backbone. The combination of these functional groups imparts (Carboxymethoxy)amino(oxo)acetic acid with a range of chemical and biological properties that make it a valuable tool in various research and therapeutic applications.

The molecular formula of (Carboxymethoxy)amino(oxo)acetic acid is C6H9NO5, and its molecular weight is approximately 175.13 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water, making it easy to handle and use in laboratory settings. Its solubility properties are particularly advantageous for its use in aqueous solutions, which are common in many biochemical assays and drug formulations.

Recent research has highlighted the potential of (Carboxymethoxy)amino(oxo)acetic acid in various therapeutic applications. One notable area of interest is its role as a potential inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that (Carboxymethoxy)amino(oxo)acetic acid can effectively inhibit the activity of certain enzymes that are overexpressed in cancer cells, thereby slowing down tumor growth and proliferation. This property makes it a promising candidate for the development of targeted cancer therapies.

In addition to its potential as an enzyme inhibitor, (Carboxymethoxy)amino(oxo)acetic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has demonstrated that (Carboxymethoxy)amino(oxo)acetic acid can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby alleviating inflammation and associated symptoms.

The mechanism of action of (Carboxymethoxy)amino(oxo)acetic acid is multifaceted. It can interact with various cellular targets, including enzymes, receptors, and signaling molecules. For example, it has been shown to modulate the activity of key enzymes involved in the synthesis of inflammatory mediators, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, (Carboxymethoxy)amino(oxo)acetic acid can reduce the production of prostaglandins and leukotrienes, which are major contributors to inflammation.

Beyond its therapeutic applications, (Carboxymethoxy)amino(oxo)acetic acid has also found use in diagnostic assays and analytical chemistry. Its unique chemical structure makes it an excellent ligand for binding to specific proteins or metal ions, which can be exploited in the development of biosensors and other analytical tools. For instance, researchers have used (Carboxymethoxy)amino(oxo)acetic acid to create highly sensitive assays for detecting biomarkers associated with various diseases.

The synthesis of (Carboxymethoxy)amino(oxo)acetic acid involves several well-established chemical reactions. One common approach is the reaction of carboxymethyl chloride with amino acids under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. The ability to synthesize (Carboxymethoxy)amino(oxo)acetic acid efficiently is crucial for its widespread use in research and industrial applications.

In conclusion, (Carboxymethoxy)amino(oxo)acetic acid (CAS No. 177902-90-8) is a multifunctional compound with a wide range of applications in medicinal chemistry, biochemistry, and analytical chemistry. Its unique molecular structure confers it with valuable chemical and biological properties that make it a promising candidate for the development of novel therapeutics and diagnostic tools. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.